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This document provides crucial safety and logistical information for laboratory professionals
handling OM-89, a lyophilized bacterial lysate derived from 18 strains of Escherichia coli.[1][2]
While OM-89 is a non-infectious biological material used in research and as an oral
immunotherapeutic, adherence to proper laboratory safety protocols is essential to minimize
risks, such as potential allergic reactions.[1][3] This guide outlines the necessary personal
protective equipment (PPE), operational procedures for handling, and plans for disposal.

Understanding the Material

OM-89, commercially known as Uro-Vaxom®, is a biological preparation and not a chemical
agent.[1][4] It consists of components from killed bacteria and is designed to stimulate the
immune system.[2] In a laboratory setting, the primary occupational health and safety concerns
are related to the handling of a biologically active, non-infectious powder, primarily the potential
for inhalation or contact, which could lead to immune or allergic reactions.[1][3] Therefore, it
should be handled following protocols for low-risk biological materials, equivalent to Biosafety
Level 1 (BSL-1).

Personal Protective Equipment (PPE)
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Standard laboratory PPE is required to prevent accidental contact and exposure. The following
table summarizes the recommended PPE for handling OM-89, particularly when manipulating
the lyophilized powder outside of its capsule form.

Equipment Specification Purpose

Protects skin and personal
Lab Coat Full-length, buttoned ) o
clothing from contamination.

o ) Prevents direct skin contact
Gloves Nitrile or latex, disposable ) .
with the material.

o Protects eyes from potential
) Safety glasses with side
Eye Protection _ splashes or aerosols of the
shields or goggles
powder.

) ) Recommended when handling
Disposable surgical mask or o
Face Mask ) the powder to minimize
NO95 respirator ) ]
inhalation.

This PPE guidance is based on standard practices for handling non-hazardous biological
materials.[5][6]

Operational Plan: Handling Procedures

Adherence to a systematic workflow is critical for safety and to maintain the integrity of the
experimental material. The following diagram illustrates the standard procedure for handling
OM-89 in a laboratory setting.
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Preparation

1. Prepare a clean work area

:

2. Don appropriate PPE

HanLIing

3. Carefully weigh or aliguot OM-89 powder

:

4. Reconstitute in appropriate solvent as per protocol

Cle$nup

5. Decontaminate work surfaces

:

6. Dispose of waste properly

:

7. Doff PPE

:

8. Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling OM-89 in a laboratory.
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Experimental Protocol: Reconstitution of Lyophilized OM-89

This protocol is a general guideline for reconstituting the lyophilized powder for experimental
use. Always refer to your specific experimental design for precise concentrations and volumes.

o Preparation: Prepare a designated clean area on the laboratory bench. Don all required PPE
as listed in the table above.

 Aliquotting: If working with bulk powder, carefully weigh the desired amount of OM-89 using
a calibrated scale. To minimize aerosol generation, perform this in a low-flow area or a fume
hood.

» Reconstitution: Add the appropriate volume of sterile solvent (e.g., phosphate-buffered saline
or cell culture medium) to the vial or tube containing the OM-89 powder.

e Mixing: Gently vortex or pipette up and down to ensure the powder is fully dissolved. Avoid
vigorous shaking to prevent foaming.

e Use: The reconstituted solution is now ready for use in your experiment.

Disposal Plan

Proper disposal of OM-89 and associated waste is essential to maintain a safe laboratory
environment. As a non-infectious biological material, it can be disposed of following institutional
guidelines for non-hazardous waste, though some institutions may require decontamination as
a precaution.

Disposal Decision Pathway

The following diagram outlines the decision-making process for the disposal of different types
of waste generated during the handling of OM-89.
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Waste Generated

G)ispose down the sanitary sewea [ ]

[Dispose in Regular Tras@

Click to download full resolution via product page

Caption: Decision pathway for the disposal of OM-89 waste.

Disposal Procedures Table
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Waste Type

Disposal Procedure

Rationale

Unused OM-89 Powder

Dispose of as non-hazardous
chemical waste according to

institutional guidelines.

Prevents accidental exposure

and environmental release.

Contaminated Sharps

Place immediately into a
designated, puncture-resistant

sharps container.

Prevents sharps injuries.[7]

Contaminated Labware (non-

Collect in a biohazard bag and
decontaminate by autoclaving

Renders the biological material

shar inert.[8][9
P) before disposal. [5109]
Decontaminate with a suitable
disinfectant (e.g., 10% bleach
o solution for 30 minutes) before Inactivates any biologically
Liquid Waste

disposing down the sanitary
sewer with copious amounts of

water.

active components.[9]

Contaminated PPE

Dispose of in a biohazard

waste container.

Prevents cross-contamination

and exposure.[7]

Always consult and adhere to your institution's specific waste disposal policies.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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